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Compound of Interest

Compound Name: 2-Fluoro-5-methylbenzonitrile

Cat. No.: B033194

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling point of 2-Fluoro-5-
methylbenzonitrile, a key intermediate in pharmaceutical synthesis. The document outlines its
known boiling point under reduced pressure and provides an estimated boiling point at
atmospheric pressure. Furthermore, a detailed experimental protocol for the microscale
determination of boiling points is presented, along with a logical workflow diagram to ensure
accurate and reproducible results.

Data Presentation: Boiling Point of 2-Fluoro-5-
methylbenzonitrile

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid. This physical constant is a critical parameter for purification,
handling, and storage of chemical compounds.
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Parameter Value Conditions Source
Boiling Point 190 °C 14 mmHg Biosynth
) . 760 mmHg
Estimated Boiling )
) ~298-302 °C (Atmospheric Calculated
Point
Pressure)

Note: The atmospheric boiling point is an estimation derived from the reported value at reduced
pressure using a boiling point nomograph.

Experimental Protocols: Microscale Boiling Point
Determination

For compounds available in limited quantities, such as in research and development settings,
the microscale capillary method is a precise and efficient technique for boiling point
determination.

Objective: To determine the boiling point of a liquid sample using a minimal amount of the
substance.

Materials:

Sample of 2-Fluoro-5-methylbenzonitrile

Melting point apparatus

Capillary tubes (sealed at one end)

Small test tube (e.g., 75 x 10 mm)

Thermometer

Pasteur pipette

Procedure:
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Sample Preparation: Using a Pasteur pipette, introduce a small amount (approximately 0.2-
0.3 mL) of the liquid sample, 2-Fluoro-5-methylbenzonitrile, into the small test tube.

Capillary Insertion: Place a capillary tube, with the sealed end pointing upwards, into the test
tube containing the sample.

Apparatus Setup: Securely attach the test tube to a thermometer, ensuring the sample is
aligned with the thermometer bulb. Insert the assembly into the heating block of a melting
point apparatus.

Heating: Begin heating the apparatus at a moderate rate. Observe the sample and the
inverted capillary tube. Initially, a stream of bubbles will be seen escaping from the open end
of the capillary tube as the trapped air expands.

Observation of Boiling: As the temperature approaches the boiling point of the sample, the
rate of bubbling from the capillary tube will increase significantly, forming a continuous
stream. This indicates that the vapor pressure of the liquid is overcoming the external
pressure.

Equilibrium Point: Once a steady and rapid stream of bubbles is observed, turn off the heater
and allow the apparatus to cool slowly.

Boiling Point Reading: The stream of bubbles will slow down and eventually stop as the
apparatus cools. The boiling point is the temperature at which the liquid just begins to enter
the capillary tube. Record this temperature.

Repeat for Accuracy: For reliable results, it is advisable to repeat the determination at least
two more times and calculate the average boiling point.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical steps involved in the microscale determination of a
liquid's boiling point.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Fluoro-5-methylbenzonitrile - Boiling Point Determination]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b033194#2-fluoro-5-
methylbenzonitrile-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b033194?utm_src=pdf-body-img
https://www.benchchem.com/product/b033194#2-fluoro-5-methylbenzonitrile-boiling-point
https://www.benchchem.com/product/b033194#2-fluoro-5-methylbenzonitrile-boiling-point
https://www.benchchem.com/product/b033194#2-fluoro-5-methylbenzonitrile-boiling-point
https://www.benchchem.com/product/b033194#2-fluoro-5-methylbenzonitrile-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

